Cas no 2171992-44-0 (5-chloro-2-(thiomorpholin-4-yl)pyrimidine-4-carboxylic acid)

• Product Name: 5-chloro-2-(thiomorpholin-4-yl)pyrimidine-4-carboxylic acid
• CAS No: 2171992-44-0
• MF: C₉H₁₀ClN₃O₂S
• MW: 259.712599277496
• CID: 5834602
• PubChem ID: 165504273
• Update Time: 2025-06-08

5-chloro-2-(thiomorpholin-4-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(thiomorpholin-4-yl)pyrimidine-4-carboxylic acid
• EN300-1456757
• 2171992-44-0

• Inchi： 1S/C9H10ClN3O2S/c10-6-5-11-9(12-7(6)8(14)15)13-1-3-16-4-2-13/h5H,1-4H2,(H,14,15)
• InChI Key： IJRCBBRJZHZLRC-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1C(=O)O)N1CCSCC1

Computed Properties

• Exact Mass: 259.0182254g/mol
• Monoisotopic Mass: 259.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.6Ų

Additional information on 5-chloro-2-(thiomorpholin-4-yl)pyrimidine-4-carboxylic acid

5-Chloro-2-(thiomorpholin-4-yl)pyrimidine-4-carboxylic Acid (CAS No. 2171992-44-0): An Overview of Its Properties and Applications

5-Chloro-2-(thiomorpholin-4-yl)pyrimidine-4-carboxylic acid (CAS No. 2171992-44-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 5-chloro-2-(thiomorpholin-4-yl)pyrimidine-4-carboxylic acid.

Chemical Structure and Properties

The molecular formula of 5-chloro-2-(thiomorpholin-4-yl)pyrimidine-4-carboxylic acid is C₁₁H₁₃ClN₃O₂S, with a molecular weight of approximately 288.76 g/mol. The compound features a pyrimidine core substituted with a chloro group at the 5-position and a thiomorpholine moiety at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The thiomorpholine ring, a sulfur-containing heterocycle, is known for its ability to form hydrogen bonds and interact with biological targets. The chloro substituent on the pyrimidine ring can influence the compound's lipophilicity and electronic properties, which are crucial for its pharmacological activity. Additionally, the carboxylic acid group provides the molecule with acidic properties and potential for forming salts, which can enhance its solubility and bioavailability.

Synthesis Methods

The synthesis of 5-chloro-2-(thiomorpholin-4-yl)pyrimidine-4-carboxylic acid has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the reaction of 5-chloropyrimidine-2,4-dicarbonitrile with thiomorpholine in the presence of an appropriate catalyst or base. The resulting nitrile is then hydrolyzed to form the carboxylic acid.

A recent study published in the Journal of Medicinal Chemistry detailed an efficient one-pot synthesis method that significantly reduces reaction time and improves yield. This method involves the sequential addition of thiomorpholine to 5-chloropyrimidine-2,4-dicarbonitrile in an organic solvent, followed by hydrolysis under mild conditions. The use of environmentally friendly solvents and catalysts further enhances the sustainability of this synthetic route.

Biological Activity and Therapeutic Potential

5-Chloro-2-(thiomorpholin-4-yl)pyrimidine-4-carboxylic acid has shown promising biological activity in various assays. One of its key applications is as a potential anti-cancer agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell proliferation and survival pathways.

In addition to its anti-cancer properties, 5-chloro-2-(thiomorpholin-4-yl)pyrimidine-4-carboxylic acid has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can effectively reduce inflammation by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. These findings suggest that the compound may have potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 5-chloro-2-(thiomorpholin-4-yl)pyrimidine-4-carboxylic acid into clinical trials. Several pharmaceutical companies are currently conducting phase I trials to evaluate the safety and efficacy of this compound in humans. Early results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

Further research is needed to fully understand the pharmacokinetics and pharmacodynamics of 5-chloro-2-(thiomorpholin-4-yl)pyrimidine-4-carboxylic acid. Ongoing studies are focusing on optimizing drug delivery methods and identifying biomarkers that can predict patient response. Additionally, efforts are being made to develop prodrugs or analogs that can enhance the therapeutic index and reduce side effects.

Conclusion

5-Chloro-2-(thiomorpholin-4-yl)pyrimidine-4-carboxylic acid (CAS No. 2171992-44-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further research and development in medicinal chemistry. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing treatments for various diseases.